(E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C20H19IN2O2/c1-14(2)13-25-17-9-7-15(8-10-17)11-16(12-22)20(24)23-19-6-4-3-5-18(19)21/h3-11,14H,13H2,1-2H3,(H,23,24)/b16-11+
• InChI Key: YPSUSHNMAYMHSV-LFIBNONCSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2I
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2I
• Molecular Formula: C20H19IN2O2
• Molecular Weight: 446.3 g/mol

Description

(E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide involves the inhibition of various enzymes and receptors, including tyrosine kinases and GABA receptors. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide has various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of neurotransmitter release, and induction of oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide in lab experiments include its potential as a drug lead compound and its ability to modulate various enzymes and receptors. However, the limitations include the need for further studies to determine its safety and efficacy in humans and the potential for off-target effects.

Future Directions

For (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide include further studies to determine its potential as a drug lead compound in cancer research and medicinal chemistry. Additionally, studies to determine its safety and efficacy in humans are necessary. Further research is also needed to determine the potential for off-target effects and to optimize the synthesis method for large-scale production.

Synthesis Methods

The synthesis of (E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide involves the reaction of 2-iodoaniline with 4-(2-methylpropoxy)benzaldehyde in the presence of a base, followed by the reaction of the resulting imine with cyanoacetic acid. The final product is obtained after purification through column chromatography.

Scientific Research Applications

(E)-2-cyano-N-(2-iodophenyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and medicinal chemistry. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroscience, it has been studied for its potential as a neuroprotective agent and for its ability to modulate neurotransmitter release. In medicinal chemistry, it has been studied for its potential as a drug lead compound.